Cas no 1342685-43-1 (3-Methyl-2-(1-methyl-1H-imidazol-2-yl)butanoic acid)
1342685-43-1 structure
Product Name:3-Methyl-2-(1-methyl-1H-imidazol-2-yl)butanoic acid
CAS No:1342685-43-1
MF:C9H14N2O2
MW:182.219662189484
CID:5744946
PubChem ID:63974947
Update Time:2023-11-11
3-Methyl-2-(1-methyl-1H-imidazol-2-yl)butanoic acid Chemical and Physical Properties
Names and Identifiers
-
- AKOS013290927
- EN300-1138404
- CS-0273507
- 3-methyl-2-(1-methyl-1H-imidazol-2-yl)butanoic acid
- 3-methyl-2-(1-methyl-1H-imidazol-2-yl)butanoicacid
- 1342685-43-1
- 1H-Imidazole-2-acetic acid, 1-methyl-α-(1-methylethyl)-
- 3-Methyl-2-(1-methyl-1H-imidazol-2-yl)butanoic acid
-
- Inchi： 1S/C9H14N2O2/c1-6(2)7(9(12)13)8-10-4-5-11(8)3/h4-7H,1-3H3,(H,12,13)
- InChI Key： AEUOOUDCEPLIRX-UHFFFAOYSA-N
- SMILES： OC(C(C1=NC=CN1C)C(C)C)=O
Computed Properties
- Exact Mass: 182.105527694g/mol
- Monoisotopic Mass: 182.105527694g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 194
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 55.1Ų
Experimental Properties
- Density: 1.16±0.1 g/cm3(Predicted)
- Boiling Point: 355.1±25.0 °C(Predicted)
- pka: 3.50±0.17(Predicted)
3-Methyl-2-(1-methyl-1H-imidazol-2-yl)butanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1138404-0.05g |
3-methyl-2-(1-methyl-1H-imidazol-2-yl)butanoic acid |
1342685-43-1 | 95% | 0.05g |
$647.0 | 2023-10-26 | |
| Enamine | EN300-1138404-0.1g |
3-methyl-2-(1-methyl-1H-imidazol-2-yl)butanoic acid |
1342685-43-1 | 95% | 0.1g |
$678.0 | 2023-10-26 | |
| Enamine | EN300-1138404-0.25g |
3-methyl-2-(1-methyl-1H-imidazol-2-yl)butanoic acid |
1342685-43-1 | 95% | 0.25g |
$708.0 | 2023-10-26 | |
| Enamine | EN300-1138404-0.5g |
3-methyl-2-(1-methyl-1H-imidazol-2-yl)butanoic acid |
1342685-43-1 | 95% | 0.5g |
$739.0 | 2023-10-26 | |
| Enamine | EN300-1138404-1.0g |
3-methyl-2-(1-methyl-1H-imidazol-2-yl)butanoic acid |
1342685-43-1 | 1g |
$986.0 | 2023-06-09 | ||
| Enamine | EN300-1138404-2.5g |
3-methyl-2-(1-methyl-1H-imidazol-2-yl)butanoic acid |
1342685-43-1 | 95% | 2.5g |
$1509.0 | 2023-10-26 | |
| Enamine | EN300-1138404-5.0g |
3-methyl-2-(1-methyl-1H-imidazol-2-yl)butanoic acid |
1342685-43-1 | 5g |
$2858.0 | 2023-06-09 | ||
| Enamine | EN300-1138404-10.0g |
3-methyl-2-(1-methyl-1H-imidazol-2-yl)butanoic acid |
1342685-43-1 | 10g |
$4236.0 | 2023-06-09 | ||
| Enamine | EN300-1138404-1g |
3-methyl-2-(1-methyl-1H-imidazol-2-yl)butanoic acid |
1342685-43-1 | 95% | 1g |
$770.0 | 2023-10-26 | |
| Enamine | EN300-1138404-5g |
3-methyl-2-(1-methyl-1H-imidazol-2-yl)butanoic acid |
1342685-43-1 | 95% | 5g |
$2235.0 | 2023-10-26 |
3-Methyl-2-(1-methyl-1H-imidazol-2-yl)butanoic acid Related Literature
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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